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Compound of Interest

Compound Name: Methyl-PEG2-alcohol

Cat. No.: B087266 Get Quote

Essential Safety and Handling Guide for Methyl-
PEG2-alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl-PEG2-alcohol (CAS: 111-77-3). Adherence to these

guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Immediate Safety Precautions
Methyl-PEG2-alcohol, also known as di(ethylene glycol) methyl ether, is a hygroscopic liquid

that is incompatible with strong oxidizing agents. While it is not classified as a highly hazardous

substance, proper handling is essential to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Methyl-PEG2-alcohol.
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PPE Category Specification Rationale

Hand Protection
Nitrile or neoprene gloves

(minimum 8 mil thickness).

Provides protection against

splashes and incidental

contact. For prolonged contact,

consider thicker gloves and

consult manufacturer's

chemical resistance data.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and aerosols.

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required when

handled in a well-ventilated

area or a chemical fume hood.

If there is a potential for

significant aerosolization or if

working outside of a ventilated

enclosure, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.

The vapor pressure of Methyl-

PEG2-alcohol is low, but

inhalation of mists should be

avoided.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Methyl-PEG2-alcohol will ensure safety and procedural

consistency.

Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary equipment, including PPE, spill containment materials, and waste

containers.
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Clearly label all vessels containing Methyl-PEG2-alcohol.

Handling:

Conduct all manipulations of Methyl-PEG2-alcohol inside a certified chemical fume hood

to minimize inhalation exposure.

Use a calibrated pipette or a similar dispensing tool to handle the liquid. Avoid pouring

directly from large containers to minimize the risk of spills.

Keep the container tightly closed when not in use to prevent the absorption of moisture

from the air (hygroscopic).

Storage:

Store Methyl-PEG2-alcohol in a cool, dry, and well-ventilated area.

Keep it away from strong oxidizing agents.

Ensure the container is tightly sealed to maintain product integrity.

Disposal Plan
Proper disposal of Methyl-PEG2-alcohol and associated waste is crucial to prevent

environmental contamination and adhere to regulatory requirements.

Waste Segregation:

Collect all waste containing Methyl-PEG2-alcohol, including contaminated gloves, pipette

tips, and paper towels, in a designated and clearly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Disposal Procedure:

Dispose of the hazardous waste container through your institution's EHS-approved

chemical waste program.
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Do not dispose of Methyl-PEG2-alcohol down the drain.

Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate and Alert:

If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert

colleagues.

Containment and Cleanup:

For small spills, wear the appropriate PPE and contain the spill using an absorbent

material such as vermiculite, sand, or a spill pillow.

Work from the outside of the spill inward to prevent spreading.

Collect the absorbed material into a designated hazardous waste container.

Decontamination:

Clean the spill area with soap and water.

Quantitative Data
The following table summarizes the key quantitative data for Methyl-PEG2-alcohol
(di(ethylene glycol) methyl ether).
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Property Value

CAS Number 111-77-3

Molecular Formula C5H12O3

Molecular Weight 120.15 g/mol

Appearance Colorless liquid

Boiling Point 194 °C[1]

Melting Point -70 °C[1]

Density 1.023 g/mL at 25 °C[1][2]

Vapor Pressure 0.2 mmHg at 20 °C[1]

Flash Point 83.9 °C

Experimental Workflow
The following diagram illustrates the standard workflow for handling Methyl-PEG2-alcohol in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.sigmaaldrich.com/IE/en/product/sigald/579548
https://www.sigmaaldrich.com/IE/en/product/sigald/579548
https://www.sigmaaldrich.com/IE/en/product/sigald/579548
https://m.chemicalbook.com/ProductChemicalPropertiesCB0664404_EN.htm
https://www.sigmaaldrich.com/IE/en/product/sigald/579548
https://www.benchchem.com/product/b087266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl-PEG2-alcohol Handling Workflow
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Caption: Workflow for safe handling of Methyl-PEG2-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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